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Compound of Interest

Compound Name: 4-(Hydroxymethyl)azepan-2-one

Cat. No.: B7966937

Get Quote

Executive Summary & Chemical Context
4-(Hydroxymethyl)azepan-2-one represents a critical functionalized scaffold within the lactam

class.[1] Structurally, it consists of a seven-membered

-caprolactam ring substituted at the 4-position with a hydroxymethyl group (

).[1] Unlike simple caprolactam, which is primarily a monomer for Nylon-6 production, this
derivative serves as a versatile chiral intermediate in pharmaceutical synthesis, offering a
handle for further derivatization while maintaining the rigid stereochemical constraints of the
azepane ring.[1]

This guide addresses the specific physicochemical challenges posed by this molecule: high

polarity, hygroscopicity, and pH-dependent hydrolytic susceptibility.[1]

Chemical Identity[1][2][3]
Systematic Name: 4-(Hydroxymethyl)azepan-2-one[1]

Core Scaffold:
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-Caprolactam (Azepan-2-one)[1][2]

Functional Group: Primary Alcohol (Hydroxymethyl)[1]

Key Property: Amphiphilic with high aqueous solubility; weak UV chromophore.[1]

Physicochemical Properties: Solubility Profile
The solubility of 4-(Hydroxymethyl)azepan-2-one is governed by the interplay between the

polar amide bond (lactam) and the hydrophilic hydroxymethyl group.[1]

Theoretical & Observed Solubility
Based on Structure-Property Relationship (SPR) analysis of caprolactam derivatives, the

following solubility profile is established. The presence of the

group significantly increases the polar surface area (PSA) compared to the parent caprolactam.
[1]

Solvent Class Solvent Example Solubility Rating
Mechanistic
Rationale

Aqueous Water (pH 7)
Very High (>100

mg/mL)

Extensive H-bonding

network capability (3

donors/acceptors).[1]

Polar Protic Methanol, Ethanol High

Solvation of both

amide and hydroxyl

moieties.[1]

Polar Aprotic DMSO, DMF High

Dipole-dipole

interactions; preferred

for stock solutions.[1]

Chlorinated Dichloromethane Moderate

Soluble, but

concentration-

dependent; useful for

extraction.[1]

Non-Polar Hexane, Heptane Insoluble
High lipophobicity

prevents solvation.[1]
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Experimental Protocol: Visual Equilibrium Solubility
Standardized method for validating solubility limits.[1]

Preparation: Weigh 10 mg of analyte into a clear HPLC vial.

Addition: Add solvent in 10

L aliquots (starting volume).

Agitation: Vortex for 30 seconds; sonicate for 1 minute at ambient temperature (

).

Observation: Check for dissolution (clear solution).

Iteration: If undissolved, repeat addition until total volume reaches 1 mL (cutoff for

"insoluble").

Quantification: If soluble, filter (0.22

m PTFE) and analyze filtrate by HPLC-UV/ELSD to confirm concentration.

Stability Profile: Degradation Pathways
The stability of 4-(Hydroxymethyl)azepan-2-one is defined by two primary vulnerabilities:

Lactam Hydrolysis and Alcohol Oxidation.[1]

Hydrolytic Stability (pH Dependent)
The seven-membered lactam ring is thermodynamically more stable than

-lactams (4-membered) but less stable than linear amides.[1]

Acidic Conditions (pH < 3): Protonation of the carbonyl oxygen activates the amide bond,

leading to ring opening and formation of 4-(hydroxymethyl)-6-aminohexanoic acid.[1]

Basic Conditions (pH > 10): Nucleophilic attack by hydroxide ions leads to irreversible ring

opening (saponification).[1]
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Neutral/Physiological (pH 4-8): Highly stable.[1]

Oxidative Stability
The primary alcohol at position 4 is susceptible to oxidation by strong oxidants (e.g., Jones

reagent, permanganate) or prolonged exposure to air/light in solution, potentially yielding the

aldehyde or carboxylic acid derivative while leaving the lactam ring intact.[1]

Thermal Stability
Solid State: Stable up to melting point.[1]

Melt/Solution: At temperatures

, risk of Ring-Opening Polymerization (ROP) increases, especially in the presence of
catalytic acid/base or moisture.[1]

Visualization: Degradation & Analysis Workflows[1]
Degradation Pathway Diagram
The following diagram illustrates the divergent degradation pathways based on environmental

stress.

4-(Hydroxymethyl)
azepan-2-one

Ring Opening
(Acidic pH < 3)
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Saponification
(Basic pH > 10)

+ OH-

Oxidation
(Primary Alcohol)

[O]

4-(Hydroxymethyl)-
6-aminohexanoic acid

4-Formyl-azepan-2-one

Click to download full resolution via product page

Caption: Divergent degradation pathways showing ring-opening hydrolysis (Red) and functional

group oxidation (Yellow).[1]
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Analytical Workflow: Stability Indicating Method
Due to the weak UV absorbance of the lactam functionality (typically

nm), standard detection methods must be adapted.[1]

Sample Preparation
(1 mg/mL in H2O:ACN)

HPLC Separation
Column: C18 Polar-Embedded

Mobile Phase: 0.1% H3PO4 / ACN

Detection Strategy

UV @ 210 nm
(Low Sensitivity)

ELSD / CAD
(Universal Detection)

Preferred

LC-MS (ESI+)
[M+H]+ = 144.1

Identification

Click to download full resolution via product page

Caption: Recommended analytical workflow prioritizing ELSD/MS due to weak chromophores.

Handling & Storage Protocols
To maintain the integrity of 4-(Hydroxymethyl)azepan-2-one during research and

development, the following protocols are mandatory.

Storage Conditions
Temperature: Store at

(Refrigerated).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.solubilityofthings.com/6-aminohexanoic-acid
https://www.benchchem.com/product/b7966937/docs?utm_src=pdf-body-img#4-hydroxymethyl-azepan-2-one-technical-profile-characterization-guide-1
https://www.benchchem.com/product/b7966937/docs?utm_src=pdf-body#4-hydroxymethyl-azepan-2-one-technical-profile-characterization-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7966937?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmosphere: Hygroscopic solid; store under Argon or Nitrogen atmosphere.[1] Use a

desiccator if inert gas is unavailable.[1]

Container: Amber glass vials with PTFE-lined caps to prevent moisture ingress and

photodegradation.[1]

Handling Precautions
Weighing: Perform weighing operations quickly to minimize moisture uptake (which causes

caking and weighing errors).[1]

Solution Stability: Aqueous solutions should be prepared fresh. If storage is required, buffer

to pH 6.0-7.0 and freeze at

. Avoid storing in unbuffered water for >24 hours due to potential pH drift and autohydrolysis.
[1]

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 7768, Caprolactam. Retrieved from [Link][1]

Bordes, C., et al. (2010).Determination of poly(epsilon-caprolactone) solubility parameters:

application to solvent substitution in a microencapsulation process. International Journal of

Pharmaceutics. Retrieved from [Link]

Solubility of Things.Epsilon-Caprolactam Solubility Profile. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(Hydroxymethyl)azepan-2-one: Technical Profile &
Characterization Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7966937/docs#4-hydroxymethyl-azepan-2-one-
technical-profile-characterization-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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